Cas no 32569-50-9 (2-Propanol, 1-(butylamino)-3-(4-methoxyphenoxy)-)

• Product name: 2-Propanol, 1-(butylamino)-3-(4-methoxyphenoxy)-
• CAS No: 32569-50-9
• MF: C₁₄H₂₃NO₃
• MW: 253.33732
• CID: 1451289
• PubChem ID: 21030348

2-Propanol, 1-(butylamino)-3-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(butylamino)-3-(4-methoxyphenoxy)-
• 1-(butylamino)-3-(4-methoxyphenoxy)propan-2-ol
• SCHEMBL13719534
• 32569-50-9
• DTXSID50610274
• AKOS008925926

• Inchi： InChI=1S/C14H23NO3/c1-3-4-9-15-10-12(16)11-18-14-7-5-13(17-2)6-8-14/h5-8,12,15-16H,3-4,9-11H2,1-2H3
• InChI Key： RJFHMYTZANSFER-UHFFFAOYSA-N
• SMILES： CCCCNCC(COC1=CC=C(C=C1)OC)O

Computed Properties

• Exact Mass: 253.16789
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 50.72